Cas no 765-87-7 (cyclohexane-1,2-dione)

cyclohexane-1,2-dione Properties

Names and Identifiers

• 1,2-Cyclohexanedione
• Cyclohexane-1,2-dione
• Dihydrocatechol
• 1,2-Dioxocyclohexane
• Cyclohexanedione
• 1,2-Cyclohexadione
• Cyclohexan-1,2-dione
• 1-2-Cyclohexanedione
• 75C1OVW0FJ
• OILAIQUEIWYQPH-UHFFFAOYSA-N
• NSC627435
• 1,2-CYCLOHEXANEDIONE,KETONE FORM
• cyclohexane-dione
• 1,2-cyclohexandione
• 1,2-cyclo hexadione
• PubChem13287
• cyclohexane-1,2-quinone
• EINECS 212-155-3
• NSC32950
• 1,2-Cyclohexanedione, 97%
• FT-0602067
• InChI=1/C6H8O2/c7-5-3-1-2-4-6(5)8/h1-4H
• SCHEMBL4277215
• AI3-25042
• Z90122041
• A838753
• BRN 0507419
• NSC 32950
• CHEBI:41674
• NS00004801
• 2-HYDROXY-2-CYCLOHEXEN-1-ONE [FHFI]
• PD158251
• 4-07-00-01982 (Beilstein Handbook Reference)
• NSC-32950
• HY-W007347
• NSC-627435
• CCRIS 6296
• EN300-18736
• AM20070526
• SY018311
• STR04269
• 765-87-7
• Q27104480
• A9705
• DTXSID6061101
• SCHEMBL33935
• CS-W007347
• CHEMBL189727
• AKOS000276702
• 1,2-CYCLOHEXANEDIONE-
• C06105
• UNII-75C1OVW0FJ
• MFCD00001648
• STL553968
• BBL100331
• DB-018738
• +Expand

• MDL： MFCD00001648
• InChIKey： OILAIQUEIWYQPH-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c7-5-3-1-2-4-6(5)8/h1-4H2
• SMILES： O=C1C(C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 0507419

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.05243
• Heavy Atom Count: 8
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.69860
• PSA: 34.14000
• Refractive Index: 1.518-1.52
• Water Partition Coefficient: dissolution
• Boiling Point: 194°C(lit.)
• Melting Point: 34-38 °C (lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• FEMA: 2700
• Color/Form: Powder
• Solubility: Soluble in ethanol; Ether, insoluble in water
• Density: 1,118 g/cm3

cyclohexane-1,2-dione Security Information

• RTECS：GV0340000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• Risk Phrases： R22
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8

cyclohexane-1,2-dione Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%